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Compound of Interest

Compound Name: Lithium Carbonate

Cat. No.: B3045255

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of battery-
grade lithium carbonate from brine sources. The procedures outlined below are a synthesis of
established industrial practices and laboratory-scale research, designed to guide researchers
in the extraction and purification of this critical material for battery technology and other high-

purity applications.

Overview of the Synthesis Process

The conversion of lithium-rich brine into battery-grade lithium carbonate is a multi-step
process that involves concentrating the brine, removing deleterious impurities, precipitating
technical-grade lithium carbonate, and finally, purifying it to meet the stringent requirements of
the battery industry. The conventional and most established method relies on solar evaporation
for initial concentration, followed by a series of chemical precipitation and purification steps.

Table 1: Typical Composition of Raw and Concentrated Lithium Brine
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. . Concentrated Brine
Raw Brine Concentration

Component (approx. 6% Li)
(mgliL) :
Concentration (g/L)
Lithium (Li*) 200 - 1,400[1] 60
Magnesium (Mg?*) Varies significantly Can be high, requiring removal

Precipitated during

Calcium (Caz*) Varies significantly ]

evaporation
Sodium (Nat) High High
Potassium (K*) High High
Chloride (CI7) High High

] Largely removed during

Sulfate (S0427) Varies )

evaporation
Boron (B) Varies Requires specific removal step

Experimental Protocols

The following protocols detail the key stages in the synthesis of battery-grade lithium
carbonate from brine.

Protocol 1: Brine Concentration via Solar Evaporation

Objective: To increase the lithium concentration of the raw brine and precipitate out less soluble
salts.

Materials:
o Raw lithium-containing brine
e Large, shallow evaporation ponds

Procedure:
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e Pump the raw brine, typically containing 200-1,400 ppm of lithium, into a series of shallow
evaporation ponds.[1]

» Allow the brine to undergo natural solar evaporation. This process can take up to 18 months,
depending on the climate.[1]

o As the water evaporates, less soluble salts such as sodium chloride, potassium chloride, and
calcium sulfate will precipitate out.[2]

» Monitor the lithium concentration in the brine. The target concentration for the subsequent
processing steps is approximately 6% lithium.[1]

e Once the target concentration is reached, pump the concentrated brine to the processing
plant.

Protocol 2: Impurity Removal

Objective: To precipitate magnesium ions from the concentrated brine, as they interfere with
lithium carbonate precipitation.

Materials:

Concentrated lithium brine

Calcium hydroxide (slaked lime, Ca(OH)2) solution

Reaction vessel with agitation

Filtration unit

Procedure:
e Transfer the concentrated brine to a reaction vessel.

e Add a slurry of calcium hydroxide to the brine while stirring. This will precipitate magnesium
as magnesium hydroxide (Mg(OH)2).

e The reaction is: MgClz + Ca(OH)z2 — Mg(OH)2 (s) + CaCla.
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 After the precipitation is complete, filter the brine to remove the solid magnesium hydroxide.

Objective: To remove boron, which is a common impurity in brines and is detrimental to battery
performance.

Materials:

Magnesium-depleted brine

Organic solvent (e.g., a mixture of isooctyl alcohol and kerosene)

Mixer-settler apparatus

Aqueous stripping solution (e.g., dilute acid)

Procedure:

Introduce the magnesium-depleted brine and the organic solvent into a mixer-settler system.
e The organic solvent will selectively extract the boron from the aqueous brine phase.

o Separate the boron-loaded organic phase from the purified aqueous brine.

e The purified brine, now low in boron, proceeds to the next stage.

e The boron can be recovered from the organic phase by stripping with an acidic aqueous
solution, allowing for the recycling of the organic solvent.

Protocol 3: Precipitation of Technical-Grade Lithium
Carbonate

Objective: To precipitate lithium carbonate from the purified brine.
Materials:
o Purified, concentrated lithium brine

e Sodium carbonate (soda ash, Na2COs) solution (20-30% w/w)
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» Heated reaction vessel with agitation

e Filtration and washing unit

Procedure:

Heat the purified brine to a temperature between 80°C and 100°C.
e Slowly add the sodium carbonate solution to the hot brine with constant stirring.

o Lithium carbonate will precipitate out of the solution due to its lower solubility at higher
temperatures. The reaction is: 2LiCl + Na2COs - Li2COs (s) + 2NacCl.

» Continue stirring for a defined period to ensure complete precipitation.
« Filter the resulting slurry to collect the technical-grade lithium carbonate precipitate.
o Wash the precipitate with hot deionized water to remove residual soluble salts.

e Dry the technical-grade lithium carbonate. This product typically has a purity of around
99.0-99.5%.

Protocol 4: Purification to Battery-Grade Lithium
Carbonate via Recrystallization

Objective: To further purify the technical-grade lithium carbonate to meet the stringent purity
requirements for battery applications (>99.5%).

Materials:

Technical-grade lithium carbonate

Deionized water

Carbon dioxide (CO2) gas

Pressurized reaction vessel
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Heated reaction vessel

Filtration and drying unit

Procedure:

Suspend the technical-grade lithium carbonate in deionized water in a pressurized vessel.

Bubble CO2 gas through the suspension. This converts the insoluble lithium carbonate into
the more soluble lithium bicarbonate (LIHCOs). The reaction is: Li2COs + H20 + CO2 -
2LIHCO:s.

Filter the resulting solution to remove any insoluble impurities that were present in the
technical-grade product.

Transfer the clear lithium bicarbonate solution to a heated reaction vessel.

Heat the solution to approximately 75-95°C. This will decompose the lithium bicarbonate,
causing high-purity lithium carbonate to precipitate out. The reaction is: 2LIHCOs — Li2COs
(s) + H20 + COsa.

Filter the high-purity lithium carbonate precipitate.

Wash the precipitate thoroughly with hot deionized water to remove any remaining soluble
impurities.

Dry the final product to obtain battery-grade lithium carbonate.

Data Presentation

Table 2: Specifications for Battery-Grade Lithium Carbonate
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Parameter Specification (%)
Li2COs =995

Na <0.025

K <0.001

Mg <0.008

Ca <0.005

Fe <0.001

Cl- <0.003

SOa42- <0.08

B Varies by manufacturer
Si <0.003

Al <0.001

Heavy Metals (e.g., Pb, Cu, Zn) Typically in the ppm range

Note: Specifications can vary slightly between different manufacturers and specific battery
applications.

Visualizations

Click to download full resolution via product page

Caption: Overall workflow for the synthesis of battery-grade lithium carbonate from brine.
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Purification via Bicarbonate

Decomposition @ 75-95°C >

2LIHCOs (aq) Li2COs3 (s) + H20 (I) + CO2 ()

Formation

\

Li2COs (s) + H20 (I) + CO2 (g) 2LiHCOs (aq)

Lithium Carbonate Precipitation

2LiCl (ag) + Na2COs (aq) e (@) S0 AT >  Li2COs (s) + 2NaCl (aq)

Magnesium Precipitation

Reaction

\

MgClz (aq) + Ca(OH)2 (aq) Mg(OH)z (s) + CaClz (aq)

Click to download full resolution via product page

Caption: Key chemical reactions in the synthesis of lithium carbonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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